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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-ol

Cat. No.: B15489656 Get Quote

A comprehensive search for the properties, applications, and safety data of 5-tert-butylnonan-
5-ol has yielded insufficient information to generate detailed application notes and protocols as

requested. This specific tertiary alcohol does not appear to be a commonly used or

commercially available solvent, and as such, there is a lack of published data regarding its use

in chemical reactions, drug development, or other research applications.

The initial literature and database searches for "5-tert-butylnonan-5-ol" did not return specific

data on its physical and chemical properties, solvent characteristics, or safety information.

Instead, search results were predominantly for related but structurally different compounds,

namely tert-butanol and 5-tert-butylnonane. While tert-butanol is a well-characterized tertiary

alcohol solvent, it has a significantly different molecular structure and, therefore, different

properties compared to the requested compound. Information on 5-tert-butylnonane, a

hydrocarbon, is also not relevant to the user's request for an alcohol solvent.

Due to the absence of experimental data, the creation of the requested detailed application

notes, protocols, data tables, and visualizations for 5-tert-butylnonan-5-ol cannot be fulfilled at

this time.

Alternative Tertiary Alcohol Solvents
For researchers and drug development professionals seeking solvents with properties similar to

what might be expected from a bulky tertiary alcohol like 5-tert-butylnonan-5-ol, we

recommend considering more readily available and well-characterized alternatives. One such

common alternative is tert-butanol (2-methyl-2-propanol).
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Below is a summary of the properties and safety information for tert-butanol, which may serve

as a starting point for considering alternative solvents.

Properties of tert-Butanol
Property Value Reference

Molecular Formula C4H10O [1][2]

Molecular Weight 74.12 g/mol [1][2][3]

Appearance Colorless liquid or solid [4][5]

Odor Camphor-like [5]

Boiling Point 83 °C (181.4 °F) at 760 mmHg [4]

Melting Point 25.7 °C (78.3 °F) [5]

Flash Point 11 °C (51.8 °F) [4]

Density 0.7887 g/cm³ at 20 °C

Solubility in Water Miscible [4][5]

Safety Information for tert-Butanol
tert-Butanol is a highly flammable liquid and vapor.[2][4] It can cause serious eye irritation and

may cause respiratory irritation, drowsiness, or dizziness.[1][2][3][4] It is harmful if inhaled.[1][2]

[3]

Precautionary Measures:

Keep away from heat, sparks, open flames, and hot surfaces.[2][3]

Use only in a well-ventilated area.[2][3]

Wear protective gloves, eye protection, and face protection.[2][3]

In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]
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Experimental Workflow: General Solvent
Consideration
For researchers considering a new or alternative solvent for a chemical reaction or formulation,

a general workflow for evaluation is recommended.

General workflow for solvent selection and process development.

We recommend that researchers interested in the potential properties of 5-tert-butylnonan-5-
ol consider synthesizing a small quantity for initial screening and characterization, following a

thorough safety assessment. Without established data, any handling or use of this compound

should be approached with extreme caution and appropriate personal protective equipment in

a controlled laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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